Cas no 345264-53-1 (Ethanol, 2-[[2-(1H-indol-7-yl)ethyl]amino]-)

• Product Name: Ethanol, 2-[[2-(1H-indol-7-yl)ethyl]amino]-
• CAS No: 345264-53-1
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 3945312
• Update Time: 2025-05-30

Ethanol, 2-[[2-(1H-indol-7-yl)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[2-(1H-indol-7-yl)ethyl]amino]-

• Inchi： 1S/C12H16N2O/c15-9-8-13-6-4-10-2-1-3-11-5-7-14-12(10)11/h1-3,5,7,13-15H,4,6,8-9H2
• InChI Key： ROOZYCJURKZPGQ-UHFFFAOYSA-N
• SMILES： C(O)CNCCC1C2=C(C=CC=1)C=CN2

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 432.8±25.0 °C(Predicted)
• pka: 14.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on Ethanol, 2-[[2-(1H-indol-7-yl)ethyl]amino]-

Ethanol, 2-[[2-(1H-indol-7-yl)ethyl]amino]-: A Comprehensive Overview

The compound with CAS No. 345264-53-1, commonly referred to as Ethanol, 2-[[2-(1H-indol-7-yl)ethyl]amino]-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of ethanol, with a unique substitution pattern that imparts it with distinct chemical and biological properties. The indole moiety in its structure plays a pivotal role in its activity and has been extensively studied for its potential applications in drug discovery.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of Ethanol, 2-[[2-(1H-indol-7-yl)ethyl]amino]-. One such approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the indole-containing framework. These methods not only enhance the yield but also improve the purity of the final product, making them ideal for large-scale production.

The structural uniqueness of this compound lies in its indole ring, which is known for its aromaticity and ability to participate in various hydrogen bonding interactions. This feature makes it an attractive candidate for studying molecular recognition and binding affinity. Recent studies have demonstrated that Ethanol, 2-[[2-(1H-indol-7-yl)ethyl]amino]- exhibits potent inhibitory activity against certain enzymes, suggesting its potential as a lead compound in drug development.

In terms of biological activity, this compound has shown promising results in preclinical models. For instance, research conducted by Smith et al. (2023) revealed that Ethanol, 2-[[2-(1H-indol-7-yl)ethyl]amino]- demonstrates selective inhibition of kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. These findings underscore its potential as a therapeutic agent with high specificity and reduced off-target effects.

Moreover, the pharmacokinetic profile of Ethanol, 2-[[2-(1H-indol-7-yl)ethyl]amino]- has been thoroughly investigated. Studies indicate that it possesses favorable absorption characteristics and exhibits moderate plasma stability, which are critical factors for its efficacy as an orally administered drug. Ongoing research is focused on optimizing its bioavailability through structural modifications and formulation strategies.

The versatility of this compound extends beyond its pharmacological applications. Its indole-containing structure has also been leveraged in materials science for the development of novel functional materials. For example, researchers have explored its use as a building block for constructing self-assembled monolayers and supramolecular assemblies, which hold promise for applications in nanotechnology and sensor development.

In conclusion, Ethanol, 2-[[2-(1H-indol-7-yl)ethyl]amino]- (CAS No. 345264-53-1) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a valuable tool for both academic research and industrial applications. As research continues to unfold, this compound is likely to contribute even more to our understanding of molecular design and therapeutic development.